1-Methoxy-7-nitroisoquinoline

• CAS No.: 244219-95-2
• Molecular Formula: C10H8N2O3
• Molecular Weight: 204.18 g/mol
• IUPAC Name: 1-methoxy-7-nitroisoquinoline
• InChI: InChI=1S/C10H8N2O3/c1-15-10-9-6-8(12(13)14)3-2-7(9)4-5-11-10/h2-6H,1H3
• InChI Key: HDHHIMZJVZFGEA-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=CC2=C1C=C(C=C2)[N+](=O)[O-]

Description

1-Methoxy-7-nitroisoquinoline is a useful research compound. Its molecular formula is C10H8N2O3 and its molecular weight is 204.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 1-chloro-7-nitroisoquinoline (670 mg, 3.21 mmol) obtained in Preparation Example 1-5, Step 4 in methanol (100 ml) was added a 1M solution (6.5 ml, 6.5 mmol) of sodium methoxide. The mixture was refluxed under heating for 3 hr and concentrated under reduced pressure. The residue was dissolved in ethyl acetate, washed with saturated brine, dried over anhydrous magnesium sulfate and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (chloroform:acetone=30:1) to give 1-methoxy-7-nitroisoquinoline (530 mg, 81%).